2-(Dimethylamino)-3-hydroxybenzamide

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 2-(dimethylamino)-3-hydroxybenzamide
• InChI: InChI=1S/C9H12N2O2/c1-11(2)8-6(9(10)13)4-3-5-7(8)12/h3-5,12H,1-2H3,(H2,10,13)
• InChI Key: KSFWVAYQLIMROK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=C1O)C(=O)N

Description

2-(Dimethylamino)-3-hydroxybenzamide is a benzamide derivative featuring a dimethylamino group (-N(CH₃)₂) at the 2-position and a hydroxyl (-OH) group at the 3-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Dimethylamino)-3-hydroxybenzamide typically involves the reaction of 3-hydroxybenzoic acid with dimethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods: On an industrial scale, the production of 2-(Dimethylamino)-3-hydroxybenzamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and real-time monitoring systems ensures consistent quality and scalability.

Types of Reactions:

Oxidation: 2-(Dimethylamino)-3-hydroxybenzamide can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form amines or other reduced products.

Substitution: It can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as halides or amines in the presence of a suitable catalyst.

Major Products:

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Amines or other reduced forms.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

2-(Dimethylamino)-3-hydroxybenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-3-hydroxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzamides

3-Amino-2-hydroxy-N-(2-hydroxyethyl)benzamide

• Structure: Contains an amino (-NH₂) group at the 3-position and a hydroxyl group at the 2-position, with an additional hydroxyethyl (-CH₂CH₂OH) substituent on the amide nitrogen.

N'-(Substituted Benzylidene)-4-(5-Methyl-1H-benzimidazol-2-yl)benzohydrazide Derivatives

• Structure : Benzohydrazide derivatives with benzimidazole and benzylidene moieties.
• Key Differences: The benzimidazole ring introduces aromaticity and planar rigidity, contrasting with the flexible dimethylamino group in 2-(dimethylamino)-3-hydroxybenzamide.
• Applications : These compounds are synthesized for antimicrobial and anticancer screening, leveraging their heterocyclic frameworks .

Functional Group Analogs

Ethyl 4-(Dimethylamino) Benzoate

• Structure: A dimethylamino group at the 4-position of a benzoate ester.
• Applications : Used in resin cements as a co-initiator. Demonstrates higher reactivity (degree of conversion = 78%) compared to methacrylate analogs due to ester group stability.
• Comparison: Replacing the ester with a benzamide (as in 2-(dimethylamino)-3-hydroxybenzamide) may reduce hydrolysis susceptibility, enhancing durability in polymer matrices .

2-(Dimethylamino)ethyl Methacrylate

• Structure: A methacrylate monomer with a dimethylaminoethyl side chain.
• Applications : Employed in cationic polymer flocculants for water treatment.
• Key Differences: The methacrylate backbone enables radical polymerization, whereas the benzamide core of 2-(dimethylamino)-3-hydroxybenzamide favors hydrogen-bonding interactions, limiting its use in free-radical systems .

Pharmacologically Relevant Analogs

Droloxifene

• Structure: A stilbene derivative with a 2-(dimethylamino)ethoxy group and phenolic hydroxyl.
• Applications : Selective estrogen receptor modulator (SERM) used in cancer therapy.
• Comparison: The dimethylaminoethoxy group in droloxifene enhances bioavailability via membrane penetration, whereas the 3-hydroxy group in 2-(dimethylamino)-3-hydroxybenzamide may favor target-specific binding (e.g., kinase inhibition) .

Comparative Data Table

Compound Name	Key Functional Groups	Applications	Reactivity/Performance Notes	References
2-(Dimethylamino)-3-hydroxybenzamide	-N(CH₃)₂, -OH, benzamide	Pharmaceuticals, resins	High polarity, H-bond donor/acceptor
Ethyl 4-(dimethylamino) benzoate	-N(CH₃)₂, ester	Resin cements	78% conversion degree in resins
2-(Dimethylamino)ethyl methacrylate	-N(CH₃)₂, methacrylate	Polymer flocculants	Radical polymerization compatible
3-Amino-2-hydroxy-N-(2-hydroxyethyl)benzamide	-NH₂, -OH, hydroxyethyl	Pharmacological research	Enhanced hydrophilicity
Droloxifene	-N(CH₃)₂ethoxy, phenolic -OH	Cancer therapy	SERM activity, high bioavailability

Key Research Findings

• Reactivity in Resins: Ethyl 4-(dimethylamino) benzoate outperforms 2-(dimethylamino)ethyl methacrylate in resin conversion (78% vs. 65%), suggesting that benzamide derivatives like 2-(dimethylamino)-3-hydroxybenzamide may offer intermediate reactivity depending on backbone flexibility .
• Synthetic Flexibility: Substituted benzamides (e.g., ) are synthesized via condensation and hydrazide intermediates, highlighting routes adaptable to 2-(dimethylamino)-3-hydroxybenzamide production .